Cas no 1261560-18-2 (Methyl 2-cyano-6-methoxyphenylacetate)

• Product Name: Methyl 2-cyano-6-methoxyphenylacetate
• CAS No: 1261560-18-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4938893
• Update Time: 2025-08-04

Methyl 2-cyano-6-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-methoxyphenylacetate

• Inchi： 1S/C11H11NO3/c1-14-10-5-3-4-8(7-12)9(10)6-11(13)15-2/h3-5H,6H2,1-2H3
• InChI Key： IQMZVFOECRHAOR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C#N)C=1CC(=O)OC

Computed Properties

• Exact Mass: 205.07389321 g/mol
• Monoisotopic Mass: 205.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.3
• Molecular Weight: 205.21

Additional information on Methyl 2-cyano-6-methoxyphenylacetate

Methyl 2-cyano-6-methoxyphenylacetate (CAS No. 1261560-18-2): A Comprehensive Overview

Methyl 2-cyano-6-methoxyphenylacetate (CAS No. 1261560-18-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural and functional properties, plays a crucial role in various research applications, particularly in the development of novel therapeutic agents. The molecular structure of Methyl 2-cyano-6-methoxyphenylacetate consists of a phenyl ring substituted with a cyano group at the 2-position and a methoxy group at the 6-position, linked to an acetate moiety. This configuration endows the compound with distinct chemical reactivity and biological potential, making it a valuable intermediate in synthetic chemistry and drug discovery.

The synthesis of Methyl 2-cyano-6-methoxyphenylacetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a benzene derivative, followed by cyanation and methylation steps. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations. The use of modern spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), allows for rigorous characterization of the compound, ensuring its structural integrity and purity.

In recent years, Methyl 2-cyano-6-methoxyphenylacetate has been explored for its potential applications in medicinal chemistry. Its structural features make it a promising candidate for the development of bioactive molecules targeting various diseases. One area of interest is its role as a precursor in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. Research has demonstrated that derivatives of this compound exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them attractive for therapeutic intervention.

Moreover, the cyano group in the molecular structure of Methyl 2-cyano-6-methoxyphenylacetate provides a versatile handle for further chemical modifications. This functionality allows for the introduction of additional pharmacophores, enhancing the compound's biological profile. Studies have shown that modifications at the cyano group can lead to increased binding affinity to specific protein targets, which is crucial for developing more effective drugs. The methoxy group also contributes to the compound's pharmacological properties by influencing its metabolic stability and distribution within biological systems.

The pharmacokinetic behavior of Methyl 2-cyano-6-methoxyphenylacetate has been investigated to optimize its delivery and efficacy. Preclinical studies have revealed that this compound exhibits favorable pharmacokinetic profiles, including adequate solubility and bioavailability. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects. Additionally, research into formulation strategies has explored methods to enhance the stability and bioavailability of this compound, such as encapsulation techniques and prodrug design.

In conclusion, Methyl 2-cyano-6-methoxyphenylacetate (CAS No. 1261560-18-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse synthetic applications and biological activities, making it a valuable tool for drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are expected to play an increasingly important role in addressing unmet medical needs.